Cas no 1344972-34-4 ((2R)-3-methylpentan-2-amine)

• Product Name: (2R)-3-methylpentan-2-amine
• CAS No: 1344972-34-4
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 5899965
• PubChem ID: 45048672
• Update Time: 2025-06-08

(2R)-3-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, 3-methyl-, (2R)-
• (R)-3-methylpentan-2-amine
• (2R)-3-methylpentan-2-amine
• 1,2-DIMETHYL-BUTYLAMINE
• EN300-1856750
• AKOS017508501
• SCHEMBL14748138
• 1344972-34-4

• Inchi： 1S/C6H15N/c1-4-5(2)6(3)7/h5-6H,4,7H2,1-3H3/t5?,6-/m1/s1
• InChI Key： ZFAGOADKDXXTSV-PRJDIBJQSA-N
• SMILES： C[C@@H](N)C(C)CC

Computed Properties

• Exact Mass: 101.120449483g/mol
• Monoisotopic Mass: 101.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 43.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.766±0.06 g/cm3(Predicted)
• Boiling Point: 107.7±8.0 °C(Predicted)
• pka: 11.10±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2R)-3-methylpentan-2-amine

Introduction to (2R)-3-methylpentan-2-amine (CAS No. 1344972-34-4)

(2R)-3-methylpentan-2-amine, with the chemical identifier CAS No. 1344972-34-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The compound's stereochemistry, particularly its (2R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The synthesis of (2R)-3-methylpentan-2-amine involves sophisticated organic transformations that highlight the importance of stereoselective methods in modern drug design. The use of chiral auxiliaries or catalysts ensures the precise formation of the desired enantiomer, which is critical for achieving the intended pharmacological effects. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such complex molecules, making them more accessible for further research and development.

One of the most compelling aspects of (2R)-3-methylpentan-2-amine is its utility as a building block for more intricate pharmacophores. Its structural motif, featuring a secondary amine and a branched alkyl chain, is frequently found in biologically active compounds. Researchers have leveraged this scaffold to design molecules with potential applications in various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The flexibility offered by the amine group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of non-proteinogenic amino acids. These compounds often exhibit unique biological activities due to their modified side chains or stereochemical configurations. (2R)-3-methylpentan-2-amine, as a representative example, has been investigated for its possible role in modulating enzyme activity and receptor binding. Preliminary studies suggest that it may interact with specific targets in a manner that could lead to novel therapeutic interventions.

The stereochemical purity of (2R)-3-methylpentan-2-amine is paramount to its biological efficacy. Racemic mixtures or impurities can significantly alter the pharmacokinetic and pharmacodynamic profiles of drug candidates. Modern analytical techniques, such as chiral chromatography and NMR spectroscopy, have enabled researchers to assess and control the stereochemical integrity of these compounds with high precision. This ensures that only the most active enantiomer is used in subsequent studies, optimizing both safety and efficacy.

The pharmaceutical industry continues to invest in innovative synthetic strategies to improve access to complex chiral molecules like (2R)-3-methylpentan-2-amine. Continuous flow chemistry and biocatalytic approaches are among the latest trends that promise to enhance yield, reduce costs, and minimize environmental impact. These advancements not only facilitate the production of individual compounds but also contribute to the broader goal of sustainable drug development.

Furthermore, computational modeling and virtual screening techniques have become indispensable tools in the discovery process. By integrating structural data with predictive algorithms, researchers can rapidly identify potential binding interactions between (2R)-3-methylpentan-2-amine and biological targets. This high-throughput approach accelerates the identification of lead compounds and streamlines the optimization process, ultimately leading to faster development cycles for new therapies.

The role of (2R)-3-methylpentan-2-amine in medicinal chemistry extends beyond its use as a mere intermediate. Its unique structural features make it a valuable probe for understanding enzyme mechanisms and ligand-receptor interactions. By studying how this compound binds to its targets, scientists can gain insights into fundamental biological processes that may be relevant to various diseases. Such knowledge is crucial for designing more effective drugs with improved selectivity and reduced side effects.

In conclusion, (2R)-3-methylpentan-2-amine (CAS No. 1344972-34-4) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its synthesis, applications, and ongoing research underscore its importance in modern pharmaceutical chemistry. As new synthetic methods and analytical tools continue to emerge, the potential for discovering novel derivatives with enhanced biological activity remains vast. The continued exploration of this compound will undoubtedly contribute significantly to advancements in drug discovery and development.